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Compound of Interest

Compound Name: Diisononyl! adipate

Cat. No.: B167168

An In-depth Technical Guide on Diisononyl Adipate (DINA)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisononyl adipate (DINA) is a high molecular weight adipate ester primarily utilized as a
plasticizer. It is valued for its ability to impart flexibility and stability to polymers, particularly at
low temperatures. As regulatory scrutiny of certain ortho-phthalate plasticizers has intensified,
DINA has emerged as a common alternative in various applications, including in polyvinyl
chloride (PVC) products.[1][2] This technical guide provides a comprehensive overview of
DINA, focusing on its chemical identity, physicochemical properties, regulatory status, and
toxicological profile, presented in a manner conducive to research and professional evaluation.

Chemical Identity and Physicochemical Properties

Diisononyl adipate is a complex mixture of branched-chain isomers. Its fundamental
properties are summarized below.
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Property Value Reference(s)
CAS Number 33703-08-1 [31141[5]
EC Number 251-646-7 [1][6]
Molecular Formula C24H4604 [41[5]
Molecular Weight 398.62 g/mol [11[4115]
Physical State Colorless, oily liquid [41[5]
Boiling Point 232 -233°C [4]
Melting Point -60 °C [4]
Density 0.92 g/cm? (at 20 °C) [1]
Water Solubility 2.2x10-4 mg/L at 20°C [4]

log Kow (Octanol-Water 9.24 ]

Partition Coefficient)

Regulatory and Safety Overview

The regulatory landscape for diisononyl adipate is multifaceted, with classifications and
assessments varying by region and agency. This section provides a summary of key regulatory
information and hazard classifications.

European Union

Under the Regulation (EC) No 1272/2008 (CLP), diisononyl adipate is classified with the
following hazards:

» Eye Irritation (Category 2), with the hazard statement H319: Causes serious eye irritation.[3]

o Skin Sensitization (Category 1), with the hazard statement H317: May cause an allergic skin
reaction.[3]

e Chronic Aquatic Hazard (Category 3), with the hazard statement H412: Harmful to aquatic
life with long lasting effects.[3]
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Diisononyl adipate is registered under the REACH regulation.[6][7]

United States

In the United States, the Consumer Product Safety Commission (CPSC) has reviewed the
toxicity of DINA. A 2019 staff statement, based on a report from the University of Cincinnati,
concluded that the available animal data were sufficient to determine that DINA is not acutely
toxic under the Federal Hazardous Substances Act (FHSA) following single oral or dermal
exposures.[4] However, no data were available for acute inhalation toxicity.[4]

The Environmental Protection Agency (EPA) lists diisononyl adipate under the Toxic
Substances Control Act (TSCA).[7] It is important to distinguish diisononyl adipate (DINA)
from diisononyl phthalate (DINP), which is a different substance and has undergone a separate
risk evaluation by the EPA that identified unreasonable risks to human health.[8]

Other Regions

DINA is also listed on chemical inventories in other regions, including:
» Australia: Australian Inventory of Industrial Chemicals (AICIS).[7]

* New Zealand: Does not have an individual approval but may be used under an appropriate
group standard.[7]

The following diagram illustrates the logical flow of hazard identification for DINA based on
available safety data sheets.
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Hazard Identification for Diisononyl Adipate

Toxicological Profile

The toxicological database for diisononyl adipate indicates a low order of acute toxicity but
highlights concerns regarding eye and skin sensitization.

Acute Toxicity

e Oral: The oral LD50 in rats is reported to be >10,000 mg/kg, indicating low acute toxicity via
ingestion.[4]

e Dermal: The dermal LD50 in rabbits is >3,160 mg/kg.[4] No deaths or signs of systemic
toxicity were observed at this dose, though mild redness and swelling were noted.[4]

 Inhalation: No studies on the acute inhalation toxicity of DINA were found.[4]

Irritation and Sensitization

o Skin Irritation: Data from studies in rabbits suggest that DINA is not a skin irritant.[4]
o Eye Irritation: DINA is classified as causing serious eye irritation.[3]

o Skin Sensitization: It is classified as a skin sensitizer, meaning it may cause an allergic
reaction upon contact with the skin.[3]

Repeated Dose Toxicity

Subchronic oral dose studies have been conducted in rats and dogs. In rats, a non-adverse
increase in relative kidney weight was observed at 500 mg/kg-day.[4] In dogs, undefined
histopathological changes in the kidneys were reported at higher doses.[4]

Genotoxicity and Carcinogenicity

o Genotoxicity: DINA has tested negative for gene mutation in both bacterial and mammalian
cells, as well as for clastogenicity in mammalian cells.[4]

» Carcinogenicity: DINA has not been tested for carcinogenicity.[4]
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Reproductive and Developmental Toxicity

There are no available studies on the reproductive or developmental toxicity of diisononyl
adipate.[2][4]

The following table summarizes the key toxicological endpoints for DINA.

Endpoint Species Route Result Reference(s)
Acute Oral LD50 > 10,000
o Rat Oral [4]
Toxicity mg/kg
Acute Dermal ) LD50 > 3,160
o Rabbit Dermal [4]
Toxicity mg/kg
Skin Irritation Rabbit Dermal Not irritating [4]

o Causes serious
Eye Irritation - - o [3]
eye irritation

May cause an

Skin _ .
e - - allergic skin [3]
Sensitization i
reaction
Negative in

- _ bacterial and
Genotoxicity - In vitro . [4]
mammalian cell

assays
Carcinogenicity - - Not tested [4]
Reproductive/De
velopmental - - Not tested [2][4]
Toxicity

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited in this guide are not publicly
available in the referenced summary documents. Regulatory submissions to agencies like
ECHA contain study summaries, but the full, detailed methodologies are typically proprietary to
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the registrants. For researchers requiring specific experimental details, it is recommended to
consult the primary scientific literature or contact the entities that commissioned the studies.

Human Metabolism

Recent research has begun to elucidate the human metabolism of DINA. A study identified
three specific monoester metabolites in urine: mono(hydroxy-isononyl) adipate (OH-MINA),
mono(oxo-isononyl) adipate (oxo-MINA), and mono(carboxy-isooctyl) adipate (cx-MIOA).[2]
These findings provide a basis for developing biomarkers to assess human exposure to DINA.

[2]

The logical workflow for assessing the risk of a chemical like DINA under a framework such as
the Federal Hazardous Substances Act (FHSA) is depicted below.
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Chemical Risk Assessment Workflow

Conclusion

Diisononyl adipate has a well-defined chemical identity and a toxicological profile
characterized by low acute toxicity but with identified hazards of eye irritation and skin
sensitization. Significant data gaps exist, particularly concerning its potential for carcinogenicity
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and reproductive or developmental effects. As DINA is used as an alternative to other
plasticizers, continued research into its long-term health effects and environmental fate is
warranted. Professionals in research and drug development should be aware of its sensitizing
properties and handle it in accordance with the safety precautions outlined in its Safety Data
Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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